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Ammonium Nonanoate Profile

Ammonium nonanoate is a broad-spectrum, non-systemic contact herbicide derived from pelargonic acid,
which is found naturally in various foods [1] [2]. Its primary use is for the control of weeds in organic and

conventional agriculture.

¢ Mode of Action: It works by disrupting plant cell membranes, leading to rapid cell death and
desiccation of the contacted plant tissue [2].
¢ Key Characteristics:
o No Soil Activity: It is effective only on contact and has no residual soil activity, making it
suitable for use around crops without concerns about root uptake [1].
o Environmental Profile: It is considered environmentally friendly, with low mammalian and bird
toxicity, and it degrades rapidly in soil (with a typical degradation time of about one day) [2].

Comparative Herbicide Analysis

The table below summarizes how ammonium nonanoate compares with other common herbicide and
fertilizer types, based on the information available in the search results. Please note that the data for "Water

Use Efficiency" and "Crop Yield Impact" for ammonium nonanoate is not provided in the sources.
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. Water Use .

Primary o Crop Yield )
Product Type ) Efficiency Environmental Impact

Function Impact

(WUE)

Ammonium Contact Information Not  Information Not Rapid soil degradation (DTso
Nonanoate herbicide Available Available ~1 day); low toxicity [2].

[1][2]
Traditional Fertilizer [3] Information Not ~ 10-15% yield Medium environmental
Ammonia- Available increase impact; significant energy
based (traditional use and CO2 emissions from
Fertilizers production) [3] production [3].
Green Fertilizer [3] Improved via 15-20% yield Lower environmental impact;
Ammonia- precision increase [3] reduced emissions through
based application [3] renewable energy use [3].
Fertilizers

Traditional Non-  Fertilizer [3]
Ammonia

Fertilizers

Information Not
Available

5-10% yield
increase [3]

Experimental Protocols in Research

High environmental impact

[3].

The search results refer to studies that typically follow standardized protocols to evaluate the properties of

ammonium nonanoate. Here is a generalized workflow for the key types of experiments cited:
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Key Experimental Details:

e Application Rates: In crop safety studies, ammonium nonanoate is often tested at concentrations
of 3% and 6% volume per volume (v/v) to assess potential for causing crop injury [4].

o Efficacy Assessment: Research involves broadcast applications for broad-spectrum weed control,
with efficacy measured by the suppression and control of target weeds [5] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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